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A comparative analysis reveals that novel protic choline iodide analogues, when used as

electrolytes in dye-sensitized solar cells (DSSCs), demonstrate significantly enhanced

performance over conventional choline iodide. Experimental data indicates that these

analogues can lead to a near doubling of power conversion efficiency, paving the way for more

effective and stable solar cell technologies.

Researchers have synthesized a series of protic choline iodide analogues, with the general

structure [NHnMe3–nEtOH]+I–, and compared their performance against the standard choline
iodide, [NMe3EtOH]+I–, in deep eutectic solvent (DES) based electrolytes for DSSCs. The

study highlights that the degree of methylation on the ammonium headgroup plays a crucial

role in the photovoltaic performance of the solar cells.

The most significant improvements were observed with the dimethyl analogue,

[NHMe2EtOH]+I–. When mixed with ethylene glycol (EG) in a 1:2 molar ratio to form an

anhydrous electrolyte, this system achieved a power conversion efficiency (PCE) of 3.40%.[1]

[2] In stark contrast, the best-performing system utilizing conventional choline iodide only
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reached a PCE of 1.84%.[1][2] This superior performance is attributed to the enhanced fluidity

of the protic analogue-based eutectic system and a more favorable interaction with the titanium

dioxide (TiO2) surface of the solar cell.[1][2]

The study systematically evaluated analogues with a varying number of methyl groups (n=1, 2,

and 3). A clear trend emerged, showing that the performance of the DSSCs improved as the

number of methyl groups decreased (as 'n' decreased from 3 to 1).[1] The dimethyl system

(n=1) exhibited not only the highest PCE but also a significantly higher photocurrent (JSC) and

open-circuit voltage (VOC) compared to its ethanolammonium homologues.[1]

A key advantage of these protic analogues is their ability to form room-temperature liquid

electrolytes without the need for water as a cosolvent. Conventional choline iodide-based

DESs have high melting points, necessitating the addition of at least 25 wt % water to achieve

the required fluidity at ambient temperatures, which in turn reduces the photovoltaic response.

[1][2] The protic analogues, however, form stable, anhydrous DES electrolytes, simplifying the

system and enhancing performance.[1]

Furthermore, solar cells incorporating the 1:2 [NHMe2EtOH]+I–:EG electrolyte demonstrated

remarkable stability, retaining 97% of their initial conversion efficiency after one month.[2]

These findings underscore the potential of designing advanced, cosolvent-free DES

electrolytes by modifying the structure of choline or exploring entirely new chemical motifs.[2]

Comparative Performance Data
The following table summarizes the photovoltaic performance of dye-sensitized solar cells

employing different protic choline iodide analogues as part of a deep eutectic solvent

electrolyte with ethylene glycol (EG) in a 1:2 molar ratio. The data for the standard choline
iodide electrolyte, which required the addition of water, is included for comparison.
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Electrolyt
e Salt

Molar
Ratio
(Salt:EG)

Additive
Jsc (mA
cm⁻²)

Voc (V)
Fill
Factor
(FF)

PCE (%)

[NHMe2Et

OH]+I–
1:2

None

(anhydrous

)

9.02 ± 0.10
0.604 ±

0.012
0.62 ± 0.01 3.40 ± 0.10

[NH2MeEt

OH]+I–
1:2

None

(anhydrous

)

6.82 ± 0.22
0.585 ±

0.015
0.61 ± 0.02 2.43 ± 0.12

[NH3EtOH]

+I–
1:2

None

(anhydrous

)

4.33 ± 0.26
0.569 ±

0.011
0.63 ± 0.01 1.55 ± 0.09

[NMe3EtO

H]+I–

(Choline

Iodide)

1:2
25 wt%

Water
4.69 ± 0.15

0.590 ±

0.019
0.66 ± 0.02 1.84 ± 0.08

Data is presented as mean ± standard deviation, calculated from measurements of ten unique

devices.[1]

Experimental Protocols
Synthesis of Protic Choline Iodide Analogues
([NHnMe3–nEtOH]+I–)
The protic choline iodide analogues were synthesized by reacting the corresponding

aminoethanol precursor with hydroiodic acid. For example, to synthesize [NHMe2EtOH]+I–, 2-

(dimethylamino)ethanol was reacted with an aqueous solution of hydroiodic acid in an ice bath.

The resulting solution was stirred, and the solvent was removed under reduced pressure to

yield the solid product. The product was then purified by recrystallization. A similar procedure

was followed for the other analogues using 2-(methylamino)ethanol and ethanolamine.

Preparation of Deep Eutectic Solvent (DES) Electrolytes

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acsaenm.3c00673
https://www.benchchem.com/product/b121885/docs?utm_src=pdf-body#protic-choline-iodide-analogues-outperform-traditional-counterparts-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b121885/docs?utm_src=pdf-body#protic-choline-iodide-analogues-outperform-traditional-counterparts-in-dye-sensitized-solar-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The DES electrolytes were prepared by mixing the synthesized protic choline iodide analogue

salts with ethylene glycol (EG) in a specific molar ratio, typically 1:2. The mixture was

magnetically stirred at room temperature for 5-10 minutes until a homogeneous, clear liquid

was formed.[2] For the working electrolyte, a specific concentration of iodine (I2) was dissolved

in the DES to form the I-/I3- redox couple. The study found that an optimal I2 concentration of

100 mM yielded the highest power conversion efficiency.[1]

Fabrication of Dye-Sensitized Solar Cells (DSSCs)
The DSSCs were assembled using a sandwich-type architecture. A transparent conducting

oxide (TCO) glass substrate was coated with a mesoporous TiO2 paste using the doctor-blade

technique and then sintered at high temperatures to create the photoanode. The photoanode

was subsequently immersed in a solution of N719 ruthenium dye to sensitize the TiO2 film. A

platinum-coated TCO glass was used as the counter electrode. The two electrodes were

sealed together, leaving a small gap, and the prepared DES electrolyte was introduced into the

cell via vacuum backfilling.

Photovoltaic Characterization
The current density-voltage (J-V) characteristics of the assembled DSSCs were measured

under simulated AM 1.5G solar irradiation (100 mW/cm²) using a solar simulator. The key

photovoltaic parameters—short-circuit current density (Jsc), open-circuit voltage (Voc), fill

factor (FF), and power conversion efficiency (PCE)—were determined from the J-V curves.

Chronoamperometry was also employed to assess the long-term stability of the solar cells.

Experimental Workflow Visualization
The following diagram illustrates the key stages in the comparative study of protic choline
iodide analogues in dye-sensitized solar cells.
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Caption: Experimental workflow for the comparative study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b121885?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acsaenm.3c00673
https://pubs.acs.org/doi/abs/10.1021/acsaenm.3c00673
https://www.benchchem.com/product/b121885/docs#protic-choline-iodide-analogues-outperform-traditional-counterparts-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b121885/docs#protic-choline-iodide-analogues-outperform-traditional-counterparts-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b121885/docs#protic-choline-iodide-analogues-outperform-traditional-counterparts-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b121885/docs#protic-choline-iodide-analogues-outperform-traditional-counterparts-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b121885?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

